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Compound of Interest

Compound Name: Amaranth Red 2

Cat. No.: B1171559

An In-depth Technical Guide to the History and Discovery of FD&C Red No. 2 (Amaranth)

Introduction

FD&C Red No. 2, known scientifically as amaranth, is a synthetic, dark red azo dye. For much
of the 20th century, it was one of the most widely used color additives in foods, drugs, and
cosmetics in the United States. Its history is marked by its early development from industrial
byproducts, its extensive use due to its stability and low cost, and a protracted regulatory
debate that culminated in its ban by the U.S. Food and Drug Administration (FDA) in 1976 due
to safety concerns. This document provides a detailed technical overview of the history,
chemical properties, pivotal toxicological studies, and the regulatory journey of FD&C Red No.
2.

Discovery and Chemical Properties

FD&C Red No. 2 was first developed in Europe in the late 19th century. Historical records
indicate its synthesis by H. Baum in 1878[1] or O. Knecht in 1886[2]. The dye belongs to the
class of azo dyes, characterized by the presence of a nitrogen-nitrogen double bond (N=N)
functional group.

Initially, like other azo dyes, amaranth was manufactured from coal tar, a byproduct of coal
processing.[1][3] In the modern era, its synthesis is more likely to be derived from petroleum
byproducts.[3][4] The name "amaranth” was inspired by the reddish color of the amaranth
grain, a plant known for its vibrant hue.[3][5]

Chemical Identity and Properties
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FD&C Red No. 2 is an anionic dye that typically exists as a trisodium salt.[3] Its key properties
are summarized in the table below.

Property Value Reference

Trisodium (4E)-3-ox0-4-[(4-
sulfonate-1-

IUPAC Name [3]
naphthyl)hydrazono]naphthale

ne-2,7-disulfonate

Amaranth, Red Dye No. 2, C.I.

Common Names Food Red 9, Acid Red 27, [1][3]
E123

CAS Number 915-67-3 [1]

Chemical Formula C20H11N2Naz010S3 [11[3]

Molar Mass 604.47 g/mol [3]

Dark red, reddish-brown, or
Appearance [3]
purple water-soluble powder

Soluble in water, glycerol,
Solubility propylene glycol; Insoluble in [1]

most organic solvents

Absorption Max (Amax) ~520 nm in aqueous solution [3]

- Decomposes at 120 °C without
Decomposition ] [3]
melting

Regulatory History and Ban

The regulation of color additives in the United States began in the late 19th and early 20th
centuries.[6] FD&C Red No. 2 was one of the first colorants permitted for use in food under the
Pure Food and Drugs Act of 1906.[6][7] However, growing concerns over the safety of synthetic
additives led to new legislation. The Federal Food, Drug, and Cosmetic Act of 1938 mandated
safety testing for color additives.[8][9]
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A pivotal moment came with the 1960 Color Additive Amendments, which required the FDA to
re-evaluate all commercially used color additives for safety.[10] This legislation contained the
Delaney Clause, which prohibited the approval of any additive found to induce cancer in

humans or animals.[11]

Under the 1960 amendments, FD&C Red No. 2 was placed on a "provisional list," allowing its
continued use while scientific investigations into its safety were completed.[3][10] The
provisional status of Red No. 2 was extended 14 times over the following years, a point of
significant public and scientific controversy.[3][10]

The timeline below illustrates the key regulatory milestones for FD&C Red No. 2.
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1906
Pure Food and Drugs Act
Red No. 2 permitted for use.

Increased Oversight

y

1938
FD&C Act
Mandates safety testing for color additives.

Re-evaluation Mandate

1960
Color Additive Amendments
Red No. 2 placed on provisional list.

Provisional Use Period

1971
Soviet Studies Published
Link the dye to cancer in rats.

Safety Questions Arise

1972
FDA Proposes Limits
Concerns about safety lead to proposed restrictions.

Inconclusive FDA Studies & Public Pressure

1976

FDA BAN
Use in food, drugs, and cosmetics is prohibited.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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